Cas no 314028-71-2 (1-(3-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylthiourea)

• Product Name: 1-(3-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylthiourea
• CAS No: 314028-71-2
• MF: C₁₁H₁₄N₄S
• MW: 234.320660114288
• CID: 6407627
• PubChem ID: 135411986
• Update Time: 2025-05-22

1-(3-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylthiourea
• (E)-[1-(3-methylphenyl)pyrazolidin-3-ylidene]thiourea
• 1-(1-(m-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)thiourea
• AKOS000523857
• F0206-0034
• 314028-71-2
• amino{[1-(3-methylphenyl)(2-pyrazolin-3-yl)]amino}methane-1-thione
• (1-m-Tolyl-4,5-dihydro-1H-pyrazol-3-yl)-thiourea
• Thiourea, N-[4,5-dihydro-1-(3-methylphenyl)-1H-pyrazol-3-yl]-

• Inchi： 1S/C11H14N4S/c1-8-3-2-4-9(7-8)15-6-5-10(14-15)13-11(12)16/h2-4,7H,5-6H2,1H3,(H3,12,13,14,16)
• InChI Key： GCUIQDKZMGNJQZ-UHFFFAOYSA-N
• SMILES： N(C1CCN(C2=CC=CC(C)=C2)N=1)C(N)=S

Computed Properties

• Exact Mass: 234.09391764g/mol
• Monoisotopic Mass: 234.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85.7Ų

Additional information on 1-(3-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylthiourea

Comprehensive Guide to 1-(3-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylthiourea (CAS No. 314028-71-2): Properties, Applications, and Market Insights

1-(3-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylthiourea (CAS No. 314028-71-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiourea derivative, featuring a pyrazoline core and a 3-methylphenyl substituent, exhibits unique chemical properties that make it valuable for various industrial applications. With the growing demand for novel heterocyclic compounds in drug discovery, this molecule has become a subject of intensive study among chemists and material scientists.

The molecular structure of 1-(3-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylthiourea combines the reactivity of a thiourea group with the stability of a dihydropyrazole ring system. This combination creates a versatile scaffold that can interact with biological targets through multiple binding modes. Recent studies have explored its potential as a building block for pharmaceutical intermediates, particularly in the development of enzyme inhibitors and receptor modulators. The presence of the methylphenyl group enhances the compound's lipophilicity, which is crucial for membrane permeability in biological systems.

From a synthetic chemistry perspective, 314028-71-2 represents an interesting case study in heterocyclic compound synthesis. The compound can be prepared through the reaction of 3-methylphenylhydrazine with appropriate α,β-unsaturated carbonyl compounds, followed by thiourea incorporation. This synthetic route has been optimized in recent years to improve yields and purity, addressing one of the most common search queries among synthetic chemists: "efficient synthesis of pyrazoline derivatives." The compound's stability under various conditions makes it particularly attractive for industrial-scale production.

In material science applications, 1-(3-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylthiourea has shown promise as a precursor for functional materials. Its molecular structure allows for potential use in liquid crystal formulations and as a ligand in coordination chemistry. Researchers have investigated its ability to form complexes with transition metals, which could lead to applications in catalysis or sensing technologies. These developments align with current trends in green chemistry and sustainable material development, topics that frequently appear in scientific literature and patent filings.

The pharmacological potential of CAS 314028-71-2 has been a particular focus of recent research. Preliminary studies suggest that the pyrazolylthiourea moiety may exhibit interesting biological activities, including potential antioxidant and anti-inflammatory properties. While not yet approved for therapeutic use, this compound serves as an important pharmacophore in medicinal chemistry programs. Its structure-activity relationships are currently being explored to optimize potential drug candidates, addressing the pharmaceutical industry's constant search for novel small molecule scaffolds.

Analytical characterization of 1-(3-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylthiourea typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's purity and identity, which are critical for research applications. The analytical data for this compound has become increasingly important in chemical databases, as researchers seek reliable reference standards for their work. This reflects the broader scientific community's emphasis on reproducible research and data integrity.

From a commercial perspective, the market for 314028-71-2 has grown steadily, particularly among fine chemical suppliers and research reagent providers. The compound is typically available in small quantities for laboratory use, with pricing reflecting its specialized nature. Current market trends show increasing demand for such tailor-made heterocycles, driven by pharmaceutical and agrochemical research. Suppliers often highlight the compound's high purity and consistent quality as key selling points, addressing customer concerns about batch-to-batch variability.

Storage and handling of 1-(3-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylthiourea require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture. These storage conditions are typical for most organic compounds and reflect common best practices in chemical management. Researchers frequently search for information about compound stability and storage conditions, making this practical information valuable for end-users.

Future research directions for CAS 314028-71-2 may include exploration of its structure-activity relationships in greater detail, as well as investigation of its potential in materials science applications. The compound's versatility suggests it could play a role in emerging fields such as molecular electronics or supramolecular chemistry. These potential applications align with current scientific trends toward multifunctional materials and targeted molecular design, topics that generate significant interest in both academic and industrial research circles.

In conclusion, 1-(3-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylthiourea (CAS No. 314028-71-2) represents an important compound at the intersection of medicinal chemistry and materials science. Its unique structural features and potential applications make it a valuable subject for ongoing research. As the scientific community continues to explore novel heterocyclic compounds, this particular thiourea derivative is likely to maintain its relevance in various chemical and pharmaceutical applications, addressing many of the current questions and challenges in these dynamic fields.